A Guide to the Structural Elucidation of Triazole-Based Pharmaceutical Precursors
A Guide to the Structural Elucidation of Triazole-Based Pharmaceutical Precursors
Topic: Crystal Structure Analysis of 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one
Introduction: The Privileged Scaffold in Drug Discovery
The 1,2,4-triazole nucleus is a cornerstone in modern medicinal chemistry, widely regarded as a "privileged structure".[1] This five-membered heterocycle, featuring three nitrogen atoms, possesses a unique combination of physicochemical properties: metabolic stability, a high capacity for hydrogen bonding, and the ability to act as a bioisostere for amide or ester groups.[1][2] These attributes contribute to favorable pharmacokinetic and pharmacodynamic profiles, making 1,2,4-triazole derivatives potent agents across a spectrum of therapeutic areas.[3] Marketed drugs such as the antifungals Fluconazole and Itraconazole, and the antiviral Ribavirin, underscore the clinical significance of this scaffold.[1][4]
The biological activity of such compounds is intrinsically linked to their three-dimensional structure and the intermolecular interactions they form with their biological targets. Therefore, a precise understanding of the molecular conformation and crystal packing is paramount for rational drug design and development. This guide provides an in-depth technical overview of the methodologies used to determine and analyze the crystal structure of a representative triazole derivative, 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one.
While a public crystal structure for 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one is not available as of this writing, this guide will delineate the complete experimental and analytical workflow. To illustrate the depth of analysis, we will reference the published crystallographic data of the closely related isomer, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone , as a case study for structural interpretation.
Part 1: Synthesis and Crystallization
The first, and often most challenging, step in crystal structure analysis is obtaining a high-quality single crystal.[5] The crystal must be of sufficient size (typically >0.1 mm in all dimensions), possess high internal order, and be free from significant defects like twinning or cracks.[6]
Proposed Synthesis of 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one
A plausible and efficient route to synthesize the target compound is via nucleophilic aromatic substitution, adapting established protocols for similar isomers.[3]
Protocol 1: Synthesis
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Reactant Preparation: In a flame-dried round-bottom flask, dissolve 1,2,4-triazole (1.2 equivalents) and potassium carbonate (K₂CO₃, 2.5 equivalents) in anhydrous N,N-Dimethylformamide (DMF).
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Addition of Substrate: To the stirring suspension, add 1-(2-fluorophenyl)ethan-1-one (1.0 equivalent). The fluorine atom serves as a good leaving group for the nucleophilic substitution reaction.
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Reaction Condition: Heat the mixture to 110-120 °C and maintain under a nitrogen atmosphere for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).
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Work-up: After cooling to room temperature, pour the reaction mixture into ice-water. A precipitate of the crude product is expected to form.
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Purification: Collect the solid by vacuum filtration, wash thoroughly with water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water mixture) to yield the pure 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one.
Crystallization Protocol
Growing diffraction-quality single crystals is a process of controlled precipitation. The key is to allow molecules to slowly and methodically arrange themselves into a well-ordered lattice.
Protocol 2: Slow Evaporation for Crystallization
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Solvent Selection: Dissolve the purified compound in a minimum amount of a suitable solvent (e.g., isopropanol, ethanol, or ethyl acetate) at room temperature or with gentle heating. The ideal solvent is one in which the compound is moderately soluble.
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Preparation of Crystallization Vessel: Transfer the saturated solution to a clean vial.
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Controlled Evaporation: Cover the vial with a cap, pierced with a few small holes using a needle. This allows the solvent to evaporate slowly over several days to weeks at a constant temperature.
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Crystal Harvesting: Once well-formed, colorless crystals appear, carefully extract them from the mother liquor using a spatula or loop and dry them on filter paper.
Part 2: Single-Crystal X-ray Diffraction Workflow
Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[7] The process involves irradiating a single crystal with monochromatic X-rays and analyzing the resulting diffraction pattern.
Protocol 3: X-ray Data Collection and Structure Refinement
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Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head, often in a cryo-stream of nitrogen gas (e.g., at 100 K) to minimize thermal vibrations and radiation damage.
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Data Collection: The crystal is placed in a diffractometer and irradiated with monochromatic X-rays (commonly Mo Kα, λ = 0.71073 Å).[8] A series of diffraction images are collected as the crystal is rotated.
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Data Reduction: The collected images are processed to integrate the intensities of the thousands of diffraction spots and apply corrections for experimental factors.
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Structure Solution: The "phase problem" is the primary challenge, as the phases of the diffracted waves cannot be measured directly.[6] For small molecules, this is typically solved using ab initio or "direct methods".
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Structure Refinement: An initial atomic model is refined using a least-squares algorithm, which iteratively adjusts atomic positions and displacement parameters to achieve the best fit between the observed diffraction data and the data calculated from the model.
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Validation and Deposition: The final structure is validated using established metrics and software tools. The data is then typically deposited in a crystallographic database like the Cambridge Structural Database (CSD) in the Crystallographic Information File (CIF) format.
Part 3: Structural Analysis (Case Study of 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone)
As a proxy, we will analyze the published structure of 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone. This molecule differs from our target by having a methylene (-CH₂-) linker between the ketone and the triazole ring, whereas our target has the triazole directly attached to the phenyl ring.
Crystallographic Data Summary
| Parameter | 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone[5] |
| Chemical Formula | C₁₀H₉N₃O |
| Formula Weight | 187.20 |
| Crystal System | Monoclinic |
| Space Group | P2₁/c |
| a (Å) | 11.831 (2) |
| b (Å) | 5.6725 (11) |
| c (Å) | 13.911 (3) |
| β (°) | 109.28 (3) |
| Volume (ų) | 881.9 (3) |
| Z | 4 |
| Calculated Density (Mg/m³) | 1.368 |
| Radiation (Å) | Mo Kα (0.71073) |
| R-factor (R₁) | 0.061 |
| wR₂ (all data) | 0.145 |
Molecular Conformation
The most striking conformational feature of this molecule is the orientation of the aromatic rings. The 1,2,4-triazole and phenyl rings are nearly perpendicular to each other, with a dihedral angle of 88.72 (4)°. This twisted conformation minimizes steric hindrance and is a critical piece of information for computational chemists performing molecular docking studies, as it defines the low-energy shape the molecule is likely to adopt.
Intermolecular Interactions and Crystal Packing
In the solid state, molecules are linked by a network of non-covalent interactions. Understanding this packing is crucial as it can influence properties like solubility and stability. In the crystal structure of the case study compound, several key interactions are observed:
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Hydrogen Bonds: Molecules are linked by intermolecular C—H···O and C—H···N hydrogen bonds. These interactions, while weak, are directional and contribute significantly to the overall crystal packing.
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π-Interactions: The structure is further stabilized by C—H···π contacts and a weak π-π stacking interaction between the triazole and phenyl rings, with a centroid-to-centroid distance of 4.547 (1) Å. These interactions are fundamental for the binding of small molecules to protein targets.
Part 4: Advanced Analysis with Hirshfeld Surfaces
To gain deeper, quantitative insight into the intermolecular interactions, Hirshfeld surface analysis is an invaluable computational tool.[9] This method partitions the crystal space into regions where the electron density of a specific molecule dominates.
The surface can be mapped with various properties, such as dᵢ (distance from the surface to the nearest nucleus inside) and dₑ (distance to the nearest nucleus outside). These are visualized in a 2D "fingerprint plot," which summarizes all intermolecular contacts.
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Methodology: The analysis is performed using specialized software (e.g., CrystalExplorer) on the refined CIF data. The Hirshfeld surface is generated, and properties like electrostatic potential or curvature are mapped onto it.
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Interpretation: Red spots on the surface indicate close intermolecular contacts (hydrogen bonds), while blue regions represent areas with weaker interactions. The fingerprint plot quantifies the contribution of different types of contacts (e.g., H···H, O···H, C···H) to the overall crystal packing. For instance, a high percentage of O···H contacts would quantitatively confirm the importance of hydrogen bonding in the crystal's stability.
Conclusion
The structural analysis of 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one, and related triazole-containing compounds, is a critical step in the drug development pipeline. Through a combination of synthesis, crystallization, and single-crystal X-ray diffraction, we can obtain a precise atomic-level understanding of molecular conformation and packing. Advanced computational techniques like Hirshfeld surface analysis further enrich this understanding by quantifying the full spectrum of intermolecular interactions. This detailed structural knowledge provides an authoritative foundation for structure-activity relationship (SAR) studies, guiding the optimization of lead compounds into effective and safe therapeutic agents.
References
-
Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals. Scientific Research Publishing. [Link]
-
Multicomponent synthesis of 1, 2, 4-trizole-dihydropyrimidinone derivatives using Biginelli cycloaddition reaction. Journal of University of Shanghai for Science and Technology. [Link]
-
Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry. [Link]
-
The Hirshfeld Surface. CrystalExplorer. [Link]
-
1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone. PubMed. [Link]
-
(PDF) 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone. ResearchGate. [Link]
-
An insight on medicinal attributes of 1,2,4-triazoles. National Center for Biotechnology Information. [Link]
-
Significance of triazole-derivatives: Their chemistry, synthesis, and clinical applications. ResearchGate. [Link]
-
Synthesis of 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone. ResearchGate. [Link]
-
X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. MDPI. [Link]
-
X-ray crystallography. Wikipedia. [Link]
-
Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. Scientific & Academic Publishing. [Link]
-
Small molecule X-ray crystallography. The University of Queensland. [Link]
-
X-ray Crystallography. Creative BioMart. [Link]
-
(PDF) 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone. ResearchGate. [Link]
-
Small Molecule X-Ray Crystallography, Theory and Workflow. ResearchGate. [Link]
Sources
- 1. 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone | C10H9N3O | CID 2764809 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles [article.sapub.org]
- 3. chemicaljournals.com [chemicaljournals.com]
- 4. ossila.com [ossila.com]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Crystal structures of two triazola-dioxola-benzenacyclononaphanes - PMC [pmc.ncbi.nlm.nih.gov]
